Cas no 5229-22-1 (2-(4-butoxyphenyl)-2-methylbutanedioic acid)

• Product name: 2-(4-butoxyphenyl)-2-methylbutanedioic acid
• CAS No: 5229-22-1
• MF: C₁₅H₂₀O₅
• MW: 280.3163
• CID: 1576685
• PubChem ID: 2835323

2-(4-butoxyphenyl)-2-methylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-butoxyphenyl)-2-methylbutanedioic acid
• 2-(4-Butoxyphenyl)-2-methylsuccinic acid
• Butanedioic acid, 2-(4-butoxyphenyl)-2-methyl-
• 5229-22-1
• Cambridge id 5229221
• AKOS000506424
• AKOS022014340
• SR-01000513170
• AB00075985-01
• STK722304
• SR-01000513170-1
• DTXSID50966667

• Inchi： InChI=1S/C15H20O5/c1-3-4-9-20-12-7-5-11(6-8-12)15(2,14(18)19)10-13(16)17/h5-8H,3-4,9-10H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key： XNLDKXLVDNEQAG-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=C(C=C1)C(C)(CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 280.1311
• Monoisotopic Mass: 280.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 402.9°C at 760 mmHg
• Flash Point: 143.4°C
• Refractive Index: 1.532
• PSA: 83.83